Cas no 1258503-55-7 (5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid
• CAS No: 1258503-55-7
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• MDL: MFCD27923414
• CID: 4726910
• PubChem ID: 66832005
• Update Time: 2025-10-05

5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((tert-Butoxycarbonyl)amino)isoxazole-3-carboxylic acid
• 5-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-3-carboxylic acid
• CCCHFCPUBYWBCF-UHFFFAOYSA-N
• 5-(t-Butoxycarbonylamino)isoxazole-3- carboxylic acid
• Z2111524805
• 5-(tert-butoxycarbonylamino)isoxazole-3-carboxylic acid
• 5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid

• MDL： MFCD27923414
• Inchi： 1S/C9H12N2O5/c1-9(2,3)15-8(14)10-6-4-5(7(12)13)11-16-6/h4H,1-3H3,(H,10,14)(H,12,13)
• InChI Key： CCCHFCPUBYWBCF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=NO1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid (CAS No. 1258503-55-7)

5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid (CAS No. 1258503-55-7) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxazole core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure combines a carboxylic acid functionality with a Boc-protected amino group, making it highly valuable for peptide coupling and drug design applications.

In recent years, the demand for high-purity intermediates like 5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid has surged, driven by advancements in small-molecule therapeutics and bioconjugation techniques. Researchers are particularly interested in its potential role in developing targeted therapies and enzyme inhibitors, aligning with the growing focus on precision medicine. The compound's CAS No. 1258503-55-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in organic synthesis and biopharmaceutical innovation.

One of the key advantages of 5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid lies in its stability under standard laboratory conditions, which simplifies handling and storage. The Boc group can be selectively removed under mild acidic conditions, enabling further functionalization without compromising the oxazole ring. This feature is critical for multi-step synthetic routes, where chemoselectivity is paramount. Additionally, the compound's carboxylic acid moiety allows for esterification or amide bond formation, expanding its utility in structure-activity relationship (SAR) studies.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 1258503-55-7, as computational models increasingly rely on diverse chemical libraries to predict bioactive scaffolds. Searches for "oxazole derivatives in drug discovery" or "Boc-protected heterocycles" often highlight this compound as a promising candidate for lead optimization. Its compatibility with high-throughput screening (HTS) platforms also makes it a staple in fragment-based drug design.

From a synthetic chemistry perspective, 5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid exemplifies the convergence of scalability and functionality. Manufacturers emphasize its low impurity profile and batch-to-batch consistency, which are essential for regulatory compliance in GMP environments. The compound's MSDS and NMR spectra are widely documented, ensuring transparency for quality control purposes.

In conclusion, 5-{(tert-butoxy)carbonylamino}-1,2-oxazole-3-carboxylic acid (CAS No. 1258503-55-7) represents a cornerstone of modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its adaptability to green chemistry principles and catalytic transformations positions it as a sustainable choice for future drug development endeavors. As the scientific community continues to explore novel bioactive scaffolds, this compound will undoubtedly remain a highly sought-after reagent.